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Compound of Interest

Compound Name: Tetrapropylammonium hydroxide

Cat. No.: B147502

Tetrapropylammonium Hydroxide: A Technical
Guide to Safe Laboratory Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Tetrapropylammonium hydroxide (TPAOH) in a laboratory setting. Adherence to these
guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

Tetrapropylammonium hydroxide is a strong base that is classified as a hazardous
substance.[1] It is corrosive and can cause severe skin burns and serious eye damage.[2][3][4]
[5][6] Ingestion may be harmful and can cause chemical burns in the mouth and
gastrointestinal tract.[1] While primarily a contact hazard, inhalation of mists or vapors can be
destructive to the mucous membranes and upper respiratory tract.[2]

GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[2][3][5][6]

Signal Word: Danger[2][5][7]
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Physical and Chemical Properties

Understanding the physical and chemical properties of TPAOH is essential for its safe handling
and storage.

Property Value Reference
Molecular Formula C12H29NO [2][6]
Molecular Weight 203.36 g/mol [2][6]

Typically supplied as an

agueous solution. Can be a
Appearance ] o [1]

white powder in its hydrated

solid form.

Density (1.0M in H20) 1.012 g/mL at 25 °C

Refractive Index (1.0M in H20)  n20/D 1.3716

] Not applicable (non-
Flash Point [7]
flammable)

Safe Handling and Storage Protocols
Handling Procedures

» Ventilation: Always handle Tetrapropylammonium hydroxide in a well-ventilated area,
preferably within a chemical fume hood.[4][8]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes
chemical-resistant gloves (e.g., PVC or neoprene), safety goggles and a face shield, and a
lab coat or chemical-resistant apron.[1][2][5][8]

e Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists.[1] Do not
get the substance in your eyes, on your skin, or on your clothing.[4][8]

o General Hygiene: Do not eat, drink, or smoke in areas where TPAOH is handled.[1] Wash
hands thoroughly after handling.[1][5] Contaminated clothing should be removed and
laundered before reuse.[1][3]
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Storage Requirements

o Container: Store in the original, tightly sealed container.[1][8]

e Location: Store in a cool, dry, and well-ventilated area designated as a corrosives storage
area.[1][4][8]

e Incompatible Materials: Store away from strong acids, oxidizing agents, copper, and
aluminum and its alloys.[1]

 Inspection: Regularly inspect containers for any signs of damage or leaks.[1]

Personal Protective Equipment (PPE) Specifications

The selection of appropriate PPE is crucial to prevent exposure to Tetrapropylammonium
hydroxide.

PPE Category Specification Rationale

] Protects against splashes and
] Chemical safety goggles and a ]
Eye and Face Protection _ vapors, preventing severe eye
full-face shield.[1][5]
damage.

Chemical-resistant gloves
(e.g., PVC, neoprene, or
rubber).[1] A lab coat or a PVC

Skin Protection apron should be worn.[1] A full

Prevents direct skin contact

, ) ) and chemical burns.
chemical-resistant suit may be

necessary for severe exposure
risks.[1]

A NIOSH-approved respirator
with appropriate cartridges for
) ) organic vapors and mists Protects the respiratory tract
Respiratory Protection , o _
should be used if ventilation is from harmful mists and vapors.

inadequate or for spill cleanup.

[1]81e]
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Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[2][4]
[5] Remove contact lenses if present and easy

to do.[2][3] Seek immediate medical attention.[2]

[4]1(5]

Skin Contact

Immediately remove all contaminated clothing.
[3] Wash the affected area with soap and plenty
of water for at least 15 minutes.[2][5] Seek

immediate medical attention.[2][4][5]

Inhalation

Move the person to fresh air.[2][3][5] If breathing
is difficult, give oxygen.[10] If not breathing, give
artificial respiration.[2][5] Seek immediate
medical attention.[2][3][4]

Ingestion

Do NOT induce vomiting.[2][3][5] Rinse mouth
with water.[2][5] Never give anything by mouth
to an unconscious person.[2][5] Seek immediate
medical attention.[2][3][4]

Spill Response

Proper spill response is essential to prevent the spread of contamination and exposure to

personnel.

e Minor Spills:

o Evacuate non-essential personnel from the immediate area.

o Wear appropriate PPE, including respiratory protection.
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[e]

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[2][5]

o

Carefully collect the absorbed material into a suitable, labeled container for hazardous
waste disposal.[1][5]

o

Clean the spill area with water.

Ventilate the area.

[¢]

e Major Spills:
o Evacuate the entire area and activate the nearest fire alarm.
o Call emergency responders and inform them of the nature and location of the spill.[1]
o Prevent entry into the spill area.

o Only trained personnel with appropriate PPE, including self-contained breathing
apparatus, should attempt to clean up a major spill.[1][4]

Toxicological Information

Tetrapropylammonium hydroxide is a corrosive substance. The primary toxicological
concern is severe damage to tissues upon contact.
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Effect

Description

Acute Toxicity

May be harmful if swallowed, inhaled, or
absorbed through the skin.[2] No specific LD50
or LC50 data is readily available in the provided

search results.

Skin Corrosion/Irritation

Causes severe skin burns.[2][4][5]

Serious Eye Damage/Irritation

Causes serious eye damage and burns.[1][2][4]

Respiratory Sensitization

Inhalation of mists or vapors can be extremely
destructive to the tissues of the mucous

membranes and upper respiratory tract.[2]

Carcinogenicity

This product is not identified as a carcinogen or
potential carcinogen by ACGIH, NTP, or OSHA.

[2]

Experimental Workflow: Standard Operating
Procedure for Handling TPAOH

The following diagram outlines the standard operating procedure for safely handling

Tetrapropylammonium hydroxide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147502#tetrapropylammonium-hydroxide-safety-and-
handling-precautions-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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